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Standardized Analytical Method for Bupirimate
Residues

The QuEChERS method followed by LC-MS/MS analysis is the modern standard for quantifying

bupirimate and its metabolite, ethirimol [1] [2] [3]. The following workflow and table summarize the core

experimental protocol.
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e Sample Preparation: Samples are homogenized and extracted using acetonitrile [2] [3].
e Cleanup: The extract is purified using dispersive Solid-Phase Extraction (d-SPE) with PSA (Primary
Secondary Amine) to remove fatty acids and sugars, and GCB (Graphitized Carbon Black) to
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remove pigments, which is particularly important for colorful matrices like strawberries and cucumbers

[1] [2].

e Analysis: The final extract is analyzed using Liquid Chromatography-Tandem Mass Spectrometry
(LC-MSIMS), which provides high selectivity and sensitivity [1] [2].

Method Validation Parameters

A validated method must demonstrate several performance characteristics. The table below summarizes

typical criteria and results from recent studies.

o Acceptance Reported Performance
Validation Parameter o Reference
Criteria (Cucumber/Strawberry)
Recovery (%) 70-120% 85-103% (Cucumber); 95.2-98.7% [3][1]
(Cucumber)
Relative Standard <20% < 4.8% (Cucumber); 0.92-5.54% [3][1]
Deviation (RSD) (Cucumber)
Limit of Quantification - 0.01 mg/kg [1] [4]
(LOQ)
Linearity R2>0.99 R2=1.0000 [1]
Matrix Effect Minimal Between 0.8 and 1.2 (negligible) [1]

Residue Dissipation and Terminal Residues

Understanding how residue levels change over time is crucial for setting a safe pre-harvest interval.

¢ Dissipation Dynamics: Studies on cucumbers show that bupirimate dissipates rapidly after
application. Half-life values reported in different regions of China ranged from 0.57 to 1.39 days [1].
The dissipation follows a first-order kinetic model [3].
e Terminal Residues: At harvest (3 days after the final application), residue levels are typically low.
o In cucumbers, terminal residues of bupirimate were <0.01 to 0.076 mg/kg, while its metabolite
ethirimol was <0.01 to 0.04 mg/kg [3].
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o In a study on strawberries from lItaly, 31 different pesticides were detected, but the focus was on
a broad screening. Despite this, the risk assessment concluded that the health risks from
residues were negligible [2] [5].

Dietary Risk Assessment Protocol

The final step is to evaluate potential consumer exposure, which is performed using a standardized model.

¢ Risk Assessment Model: The Pesticide Residue Intake Model (PRIMo) developed by the
European Food Safety Authority (EFSA) is the benchmark for dietary risk assessment [2] [5] [4].
This model calculates exposure by combining food consumption data with pesticide residue levels.

¢ Risk Characterization: The calculated exposure is compared to toxicological reference values, such
as the Acceptable Daily Intake (ADI). The risk is expressed as a Risk Quotient (RQ); an RQ below
100% indicates acceptable risk.

¢ Reported Findings: Recent studies on bupirimate in cucumbers and various pesticides in
strawberries have consistently shown that both chronic and acute dietary exposures remain well
below the ADI, with RQs indicating negligible risk to consumers [1] [2] [3].

Regulatory Context and Residue Definitions

For enforcement and risk assessment, regulatory bodies define which compounds to monitor.

e EFSA Residue Definition:
o For risk assessment: Sum of bupirimate, ethirimol, and de-ethyl ethirimol, expressed as
bupirimate [4].
o For enforcement: Bupirimate itself, and separately, ethirimol (to cover uses of this non-
approved substance) [4].
¢ Chinese Regulatory Context: In China, the dietary risk assessment for bupirimate is defined as the
sum of bupirimate and ethirimol [1] [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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